Cas no 807368-70-3 (Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate)

• Product Name: Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate
• CAS No: 807368-70-3
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD13176703
• CID: 714964
• PubChem ID: 53436401
• Update Time: 2025-06-09

Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-difluoro-2-(4-fluorophenoxy)-, ethyl ester
• Difluoro-(4-fluoro-phenoxy)-acetic acid ethyl ester
• ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate
• 2,2-difluoro-2-(4-fluorophenoxy)acetic acid ethyl ester
• Aceticacid,difluoro(4-fluorophenoxy)-,ethyl ester (9CI)
• AKOS015150696
• Ethyl difluoro(4-fluorophenoxy)acetate
• 807368-70-3
• DTXSID60700892
• ethyl2,2-difluoro-2-(4-fluorophenoxy)acetate
• SCHEMBL2348011
• EN300-204724
• Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate

• MDL： MFCD13176703
• Inchi： 1S/C10H9F3O3/c1-2-15-9(14)10(12,13)16-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3
• InChI Key： MOCXDOZCWMKGRG-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(OC1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 234.05000
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.36040

Additional information on Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate

Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate (CAS No. 807368-70-3): A Comprehensive Overview

Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate, identified by its CAS number 807368-70-3, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The unique structural features of Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate consists of an acetic acid ester moiety substituted with two fluorine atoms at the alpha position and a phenoxy group at the omega position. The presence of these fluorine atoms not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. Recent studies have highlighted the importance of fluorine substitution in medicinal chemistry, demonstrating that these modifications can significantly improve the pharmacokinetic properties of drug candidates.

In the context of drug discovery, Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate serves as a versatile building block for synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling chemists to explore diverse chemical spaces and identify new lead compounds. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it particularly useful in the construction of heterocyclic scaffolds, which are prevalent in many pharmacologically active agents.

Recent advancements in computational chemistry have further enhanced our understanding of the role played by fluorine atoms in molecular recognition. Molecular modeling studies have revealed that the fluorine atoms in Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate can engage in favorable interactions with biological targets, such as enzymes and receptors. These interactions are often mediated by halogen bonding and π-stacking effects, which contribute to the compound's binding affinity and selectivity. Such insights have guided the design of next-generation drug candidates with improved therapeutic profiles.

The synthesis of Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate presents both challenges and opportunities for synthetic chemists. While traditional methods involving fluorinated reagents can be employed, recent reports have demonstrated innovative approaches using transition metal-catalyzed reactions. These methods offer higher yields and selectivity, reducing the need for harsh conditions and minimizing byproduct formation. The development of greener synthetic routes aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

The pharmacological potential of Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including inflammation and pain signaling. Initial findings suggest that this compound exhibits promising activity as an anti-inflammatory agent, making it a candidate for further development into a therapeutic drug. Additionally, its structural features may contribute to its potential use in treating neurological disorders, where modulation of neurotransmitter systems is crucial.

The role of fluorinated compounds in oncology has also been extensively studied. The metabolic stability provided by fluorine substitution enhances the bioavailability of antitumor agents, while their ability to interact with DNA and enzymes involved in cell proliferation offers a mechanism for anticancer activity. Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate, with its unique structural motif, could serve as a precursor for developing novel chemotherapeutic agents that target specific aspects of cancer biology.

In conclusion, Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate (CAS No. 807368-70-3) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and reactivity make it a valuable tool for synthesizing complex molecules with therapeutic applications. Recent studies highlight its role in drug discovery and development, underscoring its importance as an intermediate in creating novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, Ethyl 2,2-Difluoro-2-(4-fluorophenoxy)acetate is poised to play a key role in advancing medical science.